Cas no 1020670-43-2 (3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline)

• Product Name: 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline
• CAS No: 1020670-43-2
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• MDL: MFCD14693417
• CID: 1096532
• PubChem ID: 61557666
• Update Time: 2025-06-10

3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-1H-Imidazole-2-methanamine
• CHEMBL3463545
• CS-0265312
• SCHEMBL3155469
• (1H-Imidazol-2-ylmethyl)-(3-fluoro-phenyl)-amine
• 3-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline
• AKOS010820196
• 1020670-43-2
• 3-fluoro-N-(1H-imidazol-2-ylmethyl)aniline
• BUNYIPDYQNIIMV-UHFFFAOYSA-N
• EN300-97703
• Z825759122
• 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline

• MDL： MFCD14693417
• Inchi： 1S/C10H10FN3/c11-8-2-1-3-9(6-8)14-7-10-12-4-5-13-10/h1-6,14H,7H2,(H,12,13)
• InChI Key： BUNYIPDYQNIIMV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NCC1=NC=CN1

Computed Properties

• Exact Mass: 191.085875g/mol
• Monoisotopic Mass: 191.085875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.2g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline

Introduction to 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline (CAS No. 1020670-43-2)

3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline, identified by its Chemical Abstracts Service (CAS) number 1020670-43-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and an imidazole moiety makes it a particularly interesting candidate for further investigation.

The chemical structure of 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline consists of an aniline backbone substituted with a fluoro group at the 3-position and an imidazole ring linked via a methyl group at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a pivotal role in enhancing the pharmacological properties of many drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline are being extensively studied for their potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique combination of functional groups in this molecule makes it a versatile scaffold for designing new drugs.

The imidazole ring is a common pharmacophore found in many bioactive molecules. Its presence in 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline suggests potential interactions with enzymes and receptors involved in critical biological pathways. For instance, imidazole derivatives have been shown to exhibit inhibitory activity against various enzymes, making them valuable in the development of anti-inflammatory and antiviral drugs. The incorporation of a fluoro group further enhances these interactions by improving lipophilicity and binding affinity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The< strong> fluoro substitution pattern is known to confer metabolic stability, prolonging the half-life of drugs and improving their bioavailability. Additionally, fluorine atoms can influence the conformational flexibility of molecules, affecting their binding to biological targets. In the case of 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline, the< strong> fluoro group is strategically positioned to interact with key residues in target proteins, thereby enhancing drug efficacy.

The synthesis of 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The successful synthesis of this compound underscores the growing capabilities in pharmaceutical chemistry and highlights the importance of innovative synthetic strategies.

Ongoing research is exploring the pharmacological potential of 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline in various disease models. Preclinical studies have demonstrated promising results in terms of anti-inflammatory and anti-proliferative activities. These findings suggest that this compound may serve as a lead structure for developing new therapeutic agents with improved pharmacological profiles. Further investigation into its mechanism of action will provide valuable insights into its potential clinical applications.

The development of novel drug candidates is a complex process that requires extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of compounds like 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline. These tools provide critical data for understanding molecular interactions and optimizing drug design.

In conclusion, 3-Fluoro-N-(1H-imidazol-2-ylmethyl)aniline (CAS No. 1020670-43-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a< strong> fluoro group and an< strong> imidazole moiety, make it an attractive scaffold for drug development. Recent research highlights its potential in modulating biological pathways relevant to various diseases. As synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.